Cas no 1286722-43-7 (methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate)

• Product Name: methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate
• CAS No: 1286722-43-7
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6532817
• Update Time: 2025-06-11

methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate
• XHOLFRVPEDFQGJ-UHFFFAOYSA-N

• Inchi： 1S/C18H20N2O3/c1-19-11-3-4-16(19)12-20(15-9-10-15)17(21)13-5-7-14(8-6-13)18(22)23-2/h3-8,11,15H,9-10,12H2,1-2H3
• InChI Key： XHOLFRVPEDFQGJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)N(C2CC2)CC2=CC=CN2C)C=C1

Additional information on methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate

Methyl 4-{Cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate (CAS No. 1286722-43-7): An Overview

Methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate (CAS No. 1286722-43-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a methylpyrrole moiety, and a benzoate ester. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate can be represented as follows: C₁₉H₂₀N₂O₃. The compound's molecular weight is approximately 324.37 g/mol. The presence of the cyclopropyl and methylpyrrole groups imparts specific conformational flexibility and electronic properties, which are crucial for its biological interactions.

Recent studies have explored the pharmacological properties of methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the inflammatory response pathway, suggesting its potential use in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate has been investigated for its anti-cancer effects. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways that control cell proliferation and apoptosis.

The synthesis of methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate typically involves multi-step reactions, including the formation of the cyclopropyl and methylpyrrole moieties followed by their coupling with the benzoate ester. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the final product. These synthetic strategies are essential for large-scale production and further pharmaceutical development.

The safety profile of methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, methyl 4-{cyclopropyl(1-methyl-1H-pyrrol-2-yl)methylcarbamoyl}benzoate (CAS No. 1286722-43-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.